Cas no 89531-58-8 (2-(morpholin-4-yl)acetic acid hydrochloride)

2-(Morpholin-4-yl)acetic acid hydrochloride is a versatile organic compound featuring a morpholine ring linked to an acetic acid moiety, with hydrochloride salt formation enhancing its stability and solubility. This derivative is particularly valuable in pharmaceutical and chemical synthesis, serving as a key intermediate for the development of biologically active molecules. Its structural properties facilitate efficient incorporation into more complex frameworks, making it useful in medicinal chemistry for drug discovery and optimization. The hydrochloride form ensures improved handling and storage characteristics. The compound’s reactivity and purity make it suitable for applications requiring precise molecular modifications, particularly in the synthesis of morpholine-based pharmacophores.
2-(morpholin-4-yl)acetic acid hydrochloride structure
89531-58-8 structure
Product Name:2-(morpholin-4-yl)acetic acid hydrochloride
CAS No:89531-58-8
MF:C6H12ClNO3
MW:181.617381095886
MDL:MFCD03540888
CID:730717
PubChem ID:253660588
Update Time:2025-06-07

2-(morpholin-4-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Morpholinoacetic acid hydrochloride
    • Morpholinoacetic Acid Hydrochloride
    • 2-morpholin-4-ylacetic acid,hydrochloride
    • 4-Morpholineacetic Acid Hydrochloride
    • 4-Morpholineaceticacid, hydrochloride (1:1)
    • Morpholin-4-yl-Acetic Acid
    • Morpholin-4-yl-acetic acid HCl
    • MORPHOLIN-4-YLACETIC ACID HYDROCHLORIDE
    • Morpholin-4-yl-acetic acid hydrochloride
    • 4-Morpholinacetic acid HCl
    • 2-(morpholin-4-yl)acetic acid hydrochloride
    • 4-morpholinylacetic acid hydrochloride
    • 4-Morpholineacetic acid, hydrochloride
    • 4-Morpholineacetic acid, HCl
    • 4-Morpholineaceticacid, hydrochloride
    • 4-Morpholineacetic acid HCL
    • 4-Morpholineacetic acid, hydrochloride (7CI, 9CI)
    • (4-Morpholino)acetic acid hydrochloride
    • 2-(Morpholino)acetic acid hydrochloride
    • CS-M2890
    • 2-morpholinoaceticacidhydrochloride
    • MFCD03540888
    • AKOS005144470
    • F2130-0038
    • CHEMBL4630647
    • 2-morpholin-4-ylacetic acid;hydrochloride
    • 4-Morpholinylacetic acid HCl salt
    • SCHEMBL1128463
    • DTXSID40590793
    • SY032269
    • 2-morpholin-4-ylacetic acid hydrochloride
    • 4-Morpholineacetic acid, (hydrochloride)
    • M2608
    • 2-morpholinoacetic acid hydrochloride salt
    • (2R)-2-Morpholineacetic acid HCl
    • ICGYBJNONRDZOP-UHFFFAOYSA-N
    • J-515838
    • BCP10116
    • 89531-58-8
    • AC-30174
    • Z1270246390
    • 2-(4-Fluoro-2-hydroxyphenyl)isonicotinic acid (~90%)
    • Morpholin-4-yl-acetic acid hydrochloride, AldrichCPR
    • (Morpholin-4-yl)acetic acid--hydrogen chloride (1/1)
    • EN300-41518
    • morpholin-4-yl-acetic acid mono-hydrochloride
    • PS-8530
    • 2-Morpholinoacetic acid hydrochloride, AldrichCPR
    • MDL: MFCD03540888
    • Inchi: 1S/C6H11NO3.ClH/c8-6(9)5-7-1-3-10-4-2-7;/h1-5H2,(H,8,9);1H
    • InChI Key: ICGYBJNONRDZOP-UHFFFAOYSA-N
    • SMILES: Cl.O=C(CN1CCOCC1)O

Computed Properties

  • Exact Mass: 145.07400
  • Monoisotopic Mass: 181.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.202
  • Melting Point: 160-161 ºC
  • Boiling Point: 271.9 °C at 760 mmHg
  • Flash Point: 118.2 °C
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 49.77000
  • LogP: -0.65890

2-(morpholin-4-yl)acetic acid hydrochloride Security Information

2-(morpholin-4-yl)acetic acid hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(morpholin-4-yl)acetic acid hydrochloride Pricemore >>

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2-(morpholin-4-yl)acetic acid hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  6 h, reflux
Reference
Synthesis and antimicrobial activities of some quaternary morpholinium chlorides
Brycki, Bogumil; Dega-Szafran, Zofia; Mirska, Ilona, Polish Journal of Microbiology, 2010, 59(1), 49-53

Production Method 2

Reaction Conditions
1.1 Solvents: Diethyl ether
1.2 Reagents: Hydrochloric acid
1.3 Solvents: Methanol ,  Acetonitrile
Reference
13C CP MAS NMR, FTIR, X-ray diffraction and PM3 studies of some N-(ω-carboxyalkyl)morpholine hydrohalides
Dega-Szafran, Z.; Gaszczyk, I.; Maciejewska, D.; Szafran, M.; Tykarska, E.; et al, Journal of Molecular Structure, 2001, 560(1-3), 261-273

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, 25 °C → reflux
Reference
Tandem Palladium and Isothiourea Relay Catalysis: Enantioselective Synthesis of α-Amino Acid Derivatives via Allylic Amination and [2,3]-Sigmatropic Rearrangement
Spoehrle, Stephanie S. M.; West, Thomas H.; Taylor, James E. ; Slawin, Alexandra M. Z.; Smith, Andrew D., Journal of the American Chemical Society, 2017, 139(34), 11895-11902

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  3 h, rt → reflux; reflux → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  1 - 3 h, reflux
Reference
Synthesis of a Gemcitabine Prodrug for Remote Loading into Liposomes and Improved Therapeutic Effect
May, Jonathan P.; Undzys, Elijus; Roy, Aniruddha; Li, Shyh-Dar, Bioconjugate Chemistry, 2016, 27(1), 226-237

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  16 h, rt → reflux
Reference
Chiral N,N'-dioxide/Mg(OTf)2 complex-catalyzed asymmetric [2,3]-rearrangement of in situ generated ammonium salts
Lin, Qianchi; Hu, Bowen; Xu, Xi; Dong, Shunxi; Liu, Xiaohua; et al, Chemical Science, 2020, 11(11), 3068-3073

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  overnight, rt
Reference
Optimization of plasmepsin inhibitor by focusing on similar structural feature with chloroquine to avoid drug-resistant mechanism of Plasmodium falciparum
Miura, Takuya; Hidaka, Koushi; Azai, Yukiko; Kashimoto, Keisuke; Kawasaki, Yuko; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(7), 1698-1701

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  12 h, 100 °C
Reference
N,N'-Dialkylaminoalkylcarbonyl (DAAC) prodrugs and aminoalkylcarbonyl (AAC) prodrugs of 4-hydroxyacetanilide and naltrexone with improved skin permeation properties
Devarajan-Ketha, H.; Sloan, K. B., Bioorganic & Medicinal Chemistry Letters, 2011, 21(13), 4078-4082

2-(morpholin-4-yl)acetic acid hydrochloride Raw materials

2-(morpholin-4-yl)acetic acid hydrochloride Preparation Products

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